(2,4-Dimethyl-1,3-thiazol-5-yl)-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methanone

• IUPAC Name: (2,4-dimethyl-1,3-thiazol-5-yl)-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C18H23N3O2S/c1-12-9-16(6-7-19-12)23-11-15-5-4-8-21(10-15)18(22)17-13(2)20-14(3)24-17/h6-7,9,15H,4-5,8,10-11H2,1-3H3
• InChI Key: VKSNCHAFKHWMNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)OCC2CCCN(C2)C(=O)C3=C(N=C(S3)C)C
• Molecular Formula: C18H23N3O2S
• Molecular Weight: 345.5 g/mol

Description

Thiazoles are aromatic five-membered heterocyclic compounds containing one sulfur and one nitrogen atom. They are a basic scaffold found in many natural compounds as well as synthetic drugs.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary widely depending on their structure and the target they interact with. Unfortunately, specific information about the mechanism of action of the compound you mentioned was not found.

Future Directions

Thiazoles and their derivatives continue to be an area of interest in medicinal chemistry due to their wide range of biological activities. Future research may focus on designing and synthesizing new thiazole derivatives with improved efficacy and safety profiles.